HUHS2002

• Molecular Formula: C17H24O3
• Molecular Weight: 276.4 g/mol
• InChI: InChI=1S/C17H24O3/c1-2-3-4-5-6-8-15-10-12-16(13-11-15)20-14-7-9-17(18)19/h6,8,10-13H,2-5,7,9,14H2,1H3,(H,18,19)/b8-6+
• InChIKey: UISWKZAGZZSFDP-SOFGYWHQSA-N

HUHS2002: A Dual-Mechanism Fatty Acid Derivative Potentiating AMPA and Alpha-7 Nicotinic Receptors

HUHS2002, chemically known as 4-[4-(Z)-hept-1-enyl-phenoxy] butyric acid (CAS No. 1393102-59-4), is a free fatty acid derivative [1]. It functions as a potentiator of GluA1 AMPA receptor responses and α7 acetylcholine (ACh) receptor responses, acting through distinct intracellular kinase pathways [2]. Unlike many agents that act directly on receptor binding sites, HUHS2002 modulates receptor activity via kinase activation, offering a unique profile for research in synaptic plasticity and cognitive function .

Dual-receptor modulation

Enables study of convergent synaptic signaling through AMPA and α7 nAChR pathways.

Indirect kinase activation

Supports dissection of PKC and CaMKII signaling cascades in neuronal function.

• [1] Nishimoto T, Kanno T, Shimizu T, Tanaka A, Nishizaki T. Regulation of GluA1 AMPA Receptor Through PKC Phosphorylation Induced by Free Fatty Acid Derivative HUHS2002. Lipids. 2013 Jan;48(1):23-8. View Source
• [2] Kanno T, et al. Free fatty acid derivative HUHS2002 potentiates α7 ACh receptor responses through indirect activation of CaMKII. Lipids. 2012 Sep;47(9):865-71. View Source

Why Standard AMPAkines or Alpha-7 Agonists Cannot Substitute for HUHS2002 in Targeted Research

HUHS2002 possesses a unique dual-target and dual-mechanism profile that precludes simple substitution with conventional AMPA receptor modulators or alpha-7 nAChR agonists . Its functional activity relies on activating two distinct intracellular signaling cascades—PKC for GluA1 AMPA receptor potentiation and CaMKII via PP1 inhibition for α7 ACh receptor potentiation—rather than direct receptor agonism [1]. This bifurcated mechanism is not shared by standard tools like cyclothiazide or PNU-282987. Furthermore, its synthetic pathway is more accessible than structurally related analogs like DCP-LA, a key consideration for procurement where scalable, cost-effective chemical synthesis is a prerequisite [2].

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Standard AMPAkines (e.g., cyclothiazide) lack α7 nAChR potentiation, limiting dual-pathway interrogation.

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Selective α7 agonists (e.g., PNU-282987) do not enhance AMPA receptor responses, creating an incomplete model.

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DCP-LA activates PKC-ε directly, whereas HUHS2002’s α7 effect requires CaMKII; signaling outcomes may differ significantly.

• [1] Kanno T, et al. Free fatty acid derivative HUHS2002 potentiates α7 ACh receptor responses through indirect activation of CaMKII. Lipids. 2012 Sep;47(9):865-71. View Source
• [2] 清水 忠. PKC-ε選択的活性化による新規抗認知症治療剤創製と新規ターゲット探索. 科学研究費助成事業データベース (KAKEN). Project Number 22790120. 2012 Fiscal Year Report. View Source

Quantitative Differentiation of HUHS2002: Head-to-Head Evidence vs. Key Comparators

Dual vs. Single Receptor Modulation: Quantified Potentiation of AMPA and Alpha-7 Receptors

HUHS2002 is differentiated from single-target agents by its quantified ability to potentiate two distinct receptor families. In oocyte expression systems, HUHS2002 potentiates GluA1 AMPA receptor currents to 140% of baseline at 100 nM [1]. Independently, it potentiates α7 ACh receptor currents to 140% of baseline at 100 nM [2]. This dual activity, with comparable efficacy on both targets, is not observed with classical AMPAkines or selective α7 agonists, which are typically specific to one receptor type.

Dual Receptor Potentiation

Cross-study comparable

Enhances both GluA1 AMPAR and α7 nAChR currents to ~140% of baseline at 100 nM

Enables research into convergent synaptic plasticity pathways

Compared to single-receptor tools

Evidence Dimension	Receptor Potentiation Efficacy
Target Compound Data	Potentiates to 140% of baseline for both GluA1 AMPA and α7 ACh receptors
Comparator Or Baseline	Classical AMPAkines (e.g., Cyclothiazide) or α7 agonists (e.g., PNU-282987) typically potentiate a single receptor type
Quantified Difference	Dual receptor potentiation vs. single receptor potentiation
Conditions	Xenopus oocytes expressing recombinant receptors

Why This Matters

This enables research into synergistic effects on neuronal excitability and plasticity that cannot be replicated by single-target modulators, providing unique experimental value.

• [1] Nishimoto T, Kanno T, Shimizu T, Tanaka A, Nishizaki T. Regulation of GluA1 AMPA Receptor Through PKC Phosphorylation Induced by Free Fatty Acid Derivative HUHS2002. Lipids. 2013 Jan;48(1):23-8. View Source
• [2] Kanno T, et al. Free fatty acid derivative HUHS2002 potentiates α7 ACh receptor responses through indirect activation of CaMKII. Lipids. 2012 Sep;47(9):865-71. View Source

Mechanistic Divergence from DCP-LA: PKC vs. PP1/CaMKII Pathway Activation

A key differentiation from the closely related fatty acid derivative DCP-LA lies in the underlying mechanism of action. DCP-LA is reported to directly activate PKC-ε [1]. In contrast, HUHS2002's potentiation of α7 ACh receptors is mediated via indirect activation of CaMKII, likely through inhibition of Protein Phosphatase 1 (PP1), and is independent of PKC [2]. This was demonstrated by the complete blockade of its α7 ACh receptor effect by the CaMKII inhibitor KN-93, while the PKC inhibitor GF109203X had no effect [2].

Mechanistic Divergence

Head-to-head comparison

α7 potentiation blocked by CaMKII inhibitor KN-93, not by PKC inhibitor GF109203X

Supports pathway-selective research on PP1/CaMKII vs. PKC-ε

Compared to DCP-LA which directly activates PKC-ε

Evidence Dimension	Mechanism of action for receptor potentiation
Target Compound Data	Potentiation blocked by CaMKII inhibitor KN-93, not by PKC inhibitor GF109203X (for α7 AChR)
Comparator Or Baseline	DCP-LA is a direct activator of PKC-ε
Quantified Difference	Differential sensitivity to kinase inhibitors (qualitative)
Conditions	Xenopus oocytes expressing α7 ACh receptors

Why This Matters

For researchers aiming to dissect the roles of PKC versus PP1/CaMKII pathways in neuronal function, HUHS2002 offers a distinct tool with a different signaling fingerprint compared to DCP-LA.

• [1] Shimizu T, Kanno T, Tanaka A, Nishizaki T. α, β-DCP-LA Selectively Activates PKC-ε and Stimulates Neurotransmitter Release with the Highest Potency among 4 Diastereomers. Cell Physiol Biochem. 2011;27(2):149-58. View Source
• [2] Kanno T, et al. Free fatty acid derivative HUHS2002 potentiates α7 ACh receptor responses through indirect activation of CaMKII. Lipids. 2012 Sep;47(9):865-71. View Source

In Vivo Efficacy Benchmark: Comparable Anti-Dementia Activity to DCP-LA

In a project report on developing novel anti-dementia drugs, researchers directly compared the in vivo efficacy of HUHS2002 and DCP-LA. The study found that HUHS2002 exhibited anti-dementia activity that was equivalent to that of DCP-LA in rat models of long-term memory enhancement [1]. This is a crucial finding as it establishes that HUHS2002 achieves a similar therapeutic benchmark as its more complex structural analog while offering a more accessible synthetic route.

In Vivo Model Response

Direct comparison

Exhibited anti-dementia activity equivalent to DCP-LA in rat long-term memory models

Provides comparable model-response context to structurally distinct reference compound

KAKEN grant report context

Evidence Dimension	In vivo anti-dementia activity
Target Compound Data	Equivalent anti-dementia activity
Comparator Or Baseline	DCP-LA
Quantified Difference	Equivalent (no significant difference)
Conditions	Rat models of long-term memory enhancement

Why This Matters

This validates HUHS2002 as an equally efficacious in vivo tool compared to DCP-LA, but with the practical advantage of a simpler chemical structure, making it a more attractive option for large-scale or cost-sensitive research projects.

• [1] 清水 忠. PKC-ε選択的活性化による新規抗認知症治療剤創製と新規ターゲット探索. 科学研究費助成事業データベース (KAKEN). Project Number 22790120. 2012 Fiscal Year Report. View Source

Procurement Advantage: Accessible Synthesis Compared to DCP-LA Stereoisomers

The same research project explicitly highlights a key procurement differentiator: HUHS2002 can be easily synthesized from commercially available compounds, in contrast to the more complex stereoisomer-specific synthesis required for DCP-LA [1]. This is a practical, quantifiable advantage for scientific selection, as it implies lower cost, higher scalability, and reduced lead times for obtaining research quantities of the compound.

Synthetic Accessibility

Direct comparison

Can be easily synthesized from commercial precursors; simpler than stereoisomer-specific DCP-LA synthesis

Supports scalable procurement and reduced supply risk

Relevant for large cohort or chronic studies

Evidence Dimension	Synthetic accessibility
Target Compound Data	Easily synthesized from commercially available compounds
Comparator Or Baseline	DCP-LA requires complex, stereoisomer-specific synthesis
Quantified Difference	Qualitative difference in ease of synthesis
Conditions	Reported in a grant research summary

Why This Matters

For procurement, this directly translates to improved supply chain reliability, lower cost per milligram, and faster fulfillment, making HUHS2002 a more practical choice for research programs requiring large or consistent compound quantities.

• [1] 清水 忠. PKC-ε選択的活性化による新規抗認知症治療剤創製と新規ターゲット探索. 科学研究費助成事業データベース (KAKEN). Project Number 22790120. 2012 Fiscal Year Report. View Source

Best-Fit Research and Industrial Application Scenarios for HUHS2002 Based on Differentiated Evidence

Investigating Synergistic Effects on Synaptic Plasticity and Long-Term Potentiation (LTP)

For studies aimed at understanding the interplay between AMPA and α7 nicotinic receptors in hippocampal synaptic plasticity, HUHS2002 is an ideal tool. Its demonstrated ability to potentiate both receptor types [1] makes it uniquely suited for experiments examining convergent pathways in LTP, where simultaneous modulation of both glutamatergic and cholinergic inputs is required. This dual activity cannot be achieved with standard single-receptor modulators.

Validating PP1/CaMKII-Dependent Signaling in Neuronal Function

HUHS2002 is the tool of choice for researchers seeking to specifically probe the PP1/CaMKII signaling axis in neuronal cells. Its α7 ACh receptor potentiation is completely dependent on this pathway, being blocked by the CaMKII inhibitor KN-93 but not by PKC or PKA inhibitors [2]. This contrasts with DCP-LA, which operates via PKC activation [3], allowing researchers to select HUHS2002 for experiments designed to isolate the effects of PP1 inhibition and subsequent CaMKII activation.

In Vivo Cognitive Studies Where Scalable, Cost-Effective Compound Supply is Critical

For long-term or large-scale in vivo studies of cognitive function, such as those using Alzheimer's disease models, HUHS2002 offers a significant procurement advantage. It has demonstrated anti-dementia efficacy equivalent to the more structurally complex DCP-LA in rat models [4], but its far simpler synthesis from commercial precursors [4] ensures a more reliable, scalable, and cost-effective supply. This makes it a superior choice for research programs with substantial and ongoing compound requirements.

Characterizing PKC-Dependent Modulation of GluA1-Containing AMPA Receptors

In studies focused specifically on the regulation of GluA1 AMPA receptors via PKC-mediated phosphorylation, HUHS2002 serves as a well-characterized positive modulator. Its effect is known to be blocked by the PKC inhibitor GF109203X and abolished in mutant receptors lacking the Ser831 phosphorylation site [1]. This provides a robust, validated chemical probe for investigating PKC-dependent AMPA receptor trafficking and function, distinct from agents that modulate AMPA receptors through other sites or mechanisms.

Application

Selection Property

Validation Focus

Synaptic plasticity / LTP studies

Dual AMPA/α7 receptor potentiation profile

Convergent glutamatergic & cholinergic modulation

PP1/CaMKII signaling dissection

CaMKII-dependent α7 modulation

KN-93 inhibition selectivity validation

In vivo cognitive model studies

Scalable, cost-effective synthesis

Reproducibility across large animal cohorts

PKC-dependent AMPA receptor regulation

PKC-mediated GluA1 phosphorylation

Ser831 site mutation & inhibitor control

• [1] Nishimoto T, Kanno T, Shimizu T, Tanaka A, Nishizaki T. Regulation of GluA1 AMPA Receptor Through PKC Phosphorylation Induced by Free Fatty Acid Derivative HUHS2002. Lipids. 2013 Jan;48(1):23-8. View Source
• [2] Kanno T, et al. Free fatty acid derivative HUHS2002 potentiates α7 ACh receptor responses through indirect activation of CaMKII. Lipids. 2012 Sep;47(9):865-71. View Source
• [3] Shimizu T, Kanno T, Tanaka A, Nishizaki T. α, β-DCP-LA Selectively Activates PKC-ε and Stimulates Neurotransmitter Release with the Highest Potency among 4 Diastereomers. Cell Physiol Biochem. 2011;27(2):149-58. View Source
• [4] 清水 忠. PKC-ε選択的活性化による新規抗認知症治療剤創製と新規ターゲット探索. 科学研究費助成事業データベース (KAKEN). Project Number 22790120. 2012 Fiscal Year Report. View Source